Cas no 130859-46-0 (9-Methyl Adenine-d3)

• Product Name: 9-Methyl Adenine-d3
• CAS No: 130859-46-0
• MF: C₆H₇N₅
• MW: 152.171764612198
• CID: 824665
• PubChem ID: 71433875
• Update Time: 2025-04-19

9-Methyl Adenine-d3 Chemical and Physical Properties

Names and Identifiers

• 9-METHYL-D3-ADENINE
• 9-Methyl Adenine-d3
• 9-(trideuteriomethyl)purin-6-amine
• 9-Methyl-d3 Adenine
• 9-(Methyl-d3)-
• DTXSID80849570
• 9-(~2~H_3_)Methyl-9H-purin-6-amine
• J-005889
• 130859-46-0
• 9H-Purin-6-amine, 9-(methyl-d3)- (9CI)
• AKOS030243267

• Inchi： 1S/C6H7N5/c1-11-3-10-4-5(7)8-2-9-6(4)11/h2-3H,1H3,(H2,7,8,9)/i1D3
• InChI Key： WRXCXOUDSPTXNX-FIBGUPNXSA-N
• SMILES： N1(C([2H])([2H])[2H])C=NC2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 152.08900
• Monoisotopic Mass: 152.08897548g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Melting Point: 272-274°C
• PSA: 69.62000
• LogP: 0.52670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines